Cas no 2411279-96-2 (N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2lambda6,1-benzothiazin-4-yl)prop-2-enamide)

• Product Name: N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2lambda6,1-benzothiazin-4-yl)prop-2-enamide
• CAS No: 2411279-96-2
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 6044432
• PubChem ID: 146105384
• Update Time: 2025-06-26

N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2lambda6,1-benzothiazin-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2lambda6,1-benzothiazin-4-yl)prop-2-enamide
• EN300-26609869
• N-(1-Methyl-2,2-dioxo-3,4-dihydro-2lambda6,1-benzothiazin-4-yl)prop-2-enamide
• 2411279-96-2

• Inchi： 1S/C12H14N2O3S/c1-3-12(15)13-10-8-18(16,17)14(2)11-7-5-4-6-9(10)11/h3-7,10H,1,8H2,2H3,(H,13,15)
• InChI Key： XAKRFJSBTQCGKA-UHFFFAOYSA-N
• SMILES： S1(CC(C2C=CC=CC=2N1C)NC(C=C)=O)(=O)=O

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2lambda6,1-benzothiazin-4-yl)prop-2-enamide

N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2λ6,1-benzothiazin-4-yl)prop-2-enamide: A Novel Compound with Promising Therapeutic Potential

N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2λ6,1-benzothiazin-4-yl)prop-2-enamide is a synthetic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound, with the CAS number 2411279-96-2, belongs to a class of heterocyclic derivatives that exhibit diverse biological activities. The molecular framework of this compound is characterized by a benzothiazine ring system, which is further modified by a propenamide group. This structural complexity contributes to its multifunctional properties, making it a candidate for various therapeutic applications.

The benzothiazine ring is a key structural component of this compound, known for its ability to interact with multiple biological targets. The presence of a 2,2-dioxo group and a 1-methyl substituent further enhances its pharmacological profile. The prop-2-enamide group introduces additional functional groups that can modulate the compound's interactions with cellular receptors and enzymes. These structural features are critical for understanding its mechanism of action and potential therapeutic applications.

Recent studies have highlighted the potential of N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2λ6,1-benzothiazin-4-yl)prop-2-enamide in the treatment of inflammatory diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of key inflammatory mediators such as COX-2 and LOX. This finding is particularly significant given the growing prevalence of chronic inflammatory conditions, which are major contributors to global morbidity and mortality. The compound's ability to modulate these pathways suggests its potential as a novel therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's interaction with the adenosine A2A receptor, which has been linked to neuroinflammatory processes. Research published in Pharmacological Research in 2023 indicated that N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2λ6,1-benzothiazin-4-yl)prop-2-enamide exhibits selective agonist activity at this receptor, which could have implications for the treatment of neurodegenerative diseases. This finding aligns with the increasing focus on targeting neuroinflammation as a therapeutic strategy for conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the compound's antioxidant properties have been explored in recent studies. A 2023 paper in Antioxidants reported that N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2λ6,1-benzothiazin-4-yl)prop-2-enamide demonstrates significant scavenging activity against reactive oxygen species (ROS), which are implicated in various pathological processes. This property could make the compound a valuable candidate for the development of therapies targeting oxidative stress-related diseases, including cardiovascular disorders and certain types of cancer.

The synthetic route to N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2λ6,1-benzothiazin-4-yl)prop-2-enamide has also been optimized to improve its yield and purity. A 2023 study in Organic & Biomolecular Chemistry described a novel catalytic method that significantly reduces the number of steps required for its synthesis. This advancement is crucial for the large-scale production of the compound, which is essential for its transition from laboratory research to clinical applications.

While the compound shows promise, further research is needed to fully elucidate its safety profile and long-term efficacy. Preclinical studies are currently underway to evaluate its pharmacokinetics and potential side effects. The lipophilicity of the compound, which is influenced by the propenamide group, may impact its ability to cross the blood-brain barrier, a critical factor for its effectiveness in neurodegenerative diseases. Ongoing studies are exploring ways to enhance its bioavailability and target specificity.

In conclusion, N-(1-methyl-2,2-dioxo-3,4-dihydro-1H-2λ6,1-benzothiazin-4-yl)prop-2-enamide represents a promising candidate for the development of novel therapeutics. Its unique molecular structure, combined with its potential to modulate multiple biological pathways, positions it as a valuable tool in pharmaceutical research. As further studies are conducted, the compound may offer new treatment options for a range of diseases, underscoring the importance of continued investigation into its properties and applications.